Piperonyl chloride
Cat. No. B119993
M. Wt: 170.59 g/mol
InChI Key: DWSUJONSJJTODA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH2:1]([c:2]1[cH:3][c:4]2[c:8]([cH:9][cH:10]1)[O:7][CH2:6][O:5]2)[OH:11].[CH3:12][CH2:13][N:14]([CH2:15][CH3:16])[CH2:17][CH3:18].[S:19]([Cl:20])([Cl:21])=[O:22].[cH:23]1[cH:24][cH:25][cH:26][cH:27][cH:28]1>>[CH2:1]([c:2]1[cH:3][c:4]2[c:8]([cH:9][cH:10]1)[O:7][CH2:6][O:5]2)[Cl:21]
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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OCc1ccc2c(c1)OCO2
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCN(CC)CC
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
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|
Type
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reactant
|
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Smiles
|
O=S(Cl)Cl
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
c1ccccc1
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Outcomes
Product
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Name
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|
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Type
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product
|
|
Smiles
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ClCc1ccc2c(c1)OCO2
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
